BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial suppliers and availability of I-
Gatifloxacin-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: I-Gatifloxacin-d4

Cat. No.: B12370853

L-Gatifloxacin-d4: A Technical Guide for
Researchers

An In-depth Whitepaper on the Commercial Availability, and Technical Application of L-
Gatifloxacin-d4 for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the commercial availability of L-
Gatifloxacin-d4, a deuterated isotopologue of the fluoroquinolone antibiotic Gatifloxacin. This
guide is intended for research scientists and professionals in drug development who utilize
stable isotope-labeled compounds as internal standards in quantitative bioanalytical studies.

Commercial Suppliers and Availability

L-Gatifloxacin-d4 is available from several commercial suppliers specializing in reference
standards and isotopically labeled compounds. The availability of the compound can vary, with
some suppliers offering it from stock while others provide it on a custom synthesis basis. It is
primarily intended for research use only and not for diagnostic or therapeutic purposes.[1] The
table below summarizes the key information from prominent suppliers.
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Supplier Product Name  CAS Number Availability Notes
Santa Cruz ) ) ) For Research
) Gatifloxacin-d4 1190043-25-4 Inquire
Biotechnology Use Only.[1]
_ Accompanied by
Simson Pharma ) ) Custom -
o Gatifloxacin-D4 1190043-25-4 ] a Certificate of
Limited Synthesis )
Analysis.[2]
MedChemExpres ] ] ] Available as a
Gatifloxacin-d4 1190043-25-4 Inquire )
s solid.[3]
Purity reported
LGC Standards Gatifloxacin-d4 1190043-25-4 Inquire as >95% by
HPLC.[2]
Isotope labelled
BOC Sciences Gatifloxacin-[d4] 1190043-25-4 Inquire compound of
Gatifloxacin.
Nanjing Shizhou ) )
) ) ) Available in 1mg,
Biology Gatifloxacin-d4 - )
Not Specified Inquire 5mg packages
Technology HCI ) )
with 95% purity.
Co.,L.td
Shanghai Available in 1mg,
Saikerui Gatifloxacin-d4 -~ ) 5mg, 10mg
) Not Specified Inquire )
Biotechnology HCI packages with
Co., Ltd. 98+% purity.

Technical Data

L-Gatifloxacin-d4 is a stable isotope-labeled version of Gatifloxacin, with four deuterium atoms

incorporated into the 3-methylpiperazinyl moiety. This labeling makes it an ideal internal

standard for quantitative analysis of Gatifloxacin by mass spectrometry, as it is chemically

identical to the analyte but has a distinct mass.
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Parameter Value Source
Molecular Formula C19H18D4FN30a4

Molecular Weight 379.42 g/mol

CAS Number 1190043-25-4

Chemical Purity >95% (HPLC)

Isotopic Purit >95% (Typically stated on
sotopic Puri
P Y Certificate of Analysis)

Appearance White to off-white solid

Storage -20°C

Note: Detailed information regarding purity, isotopic enrichment, and lot-specific data is
provided in the Certificate of Analysis (CoA) from the supplier.

Experimental Protocols

While specific experimental protocols for L-Gatifloxacin-d4 are not widely published, its
primary application is as an internal standard in bioanalytical methods, such as Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the quantification of
Gatifloxacin in biological matrices. The following is a representative protocol synthesized from
established methods for fluoroquinolone analysis.

Objective: To determine the concentration of Gatifloxacin in human plasma using LC-MS/MS
with L-Gatifloxacin-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

» Gatifloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin in a
suitable solvent (e.g., methanol).

o L-Gatifloxacin-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve L-Gatifloxacin-d4 in the same solvent.
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Working Solutions: Prepare serial dilutions of the Gatifloxacin stock solution to create
calibration standards. Prepare a working solution of the IS at a fixed concentration.

. Sample Preparation (Protein Precipitation):
To 100 pL of plasma sample, add 20 uL of the IS working solution.
Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Liguid Chromatography (LC):

o Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

o Flow Rate: 0.3 mL/min.

Tandem Mass Spectrometry (MS/MS):

o lonization: Positive ion electrospray ionization (ESI+).

o Detection: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor the precursor to product ion transitions for both Gatifloxacin and
L-Gatifloxacin-d4.

. Quantification:

Construct a calibration curve by plotting the peak area ratio of Gatifloxacin to the IS against
the concentration of the calibration standards.
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o Determine the concentration of Gatifloxacin in the plasma samples from the calibration

curve.

Visualizations
Procurement and Utilization Workflow

The following diagram illustrates the typical workflow for acquiring and utilizing L-Gatifloxacin-
d4 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of gatifloxacin in human plasma by liquid chromatography/electrospray
tandem mass spectrometry - PubMed [pubmed.ncbi.nim.nih.gov]

2. Gatifloxacin-d4 | CAS 1190043-25-4 | LGC Standards [Igcstandards.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [commercial suppliers and availability of I-Gatifloxacin-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370853#commercial-suppliers-and-availability-of-I-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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